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For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the validation of Pigment Red 31 as a reference material.

It outlines key analytical methods, compares its performance characteristics against

established high-performance pigments, and offers detailed experimental protocols. The

validation process is essential for ensuring the consistency, reliability, and accuracy of this

pigment in research and development applications, particularly within the pharmaceutical and

scientific fields where precise colorimetric standards are crucial.

Introduction to Pigment Red 31
Pigment Red 31, identified by the Colour Index number C.I. 12360 and CAS number 6448-96-

0, is a monoazo pigment.[1][2] It is characterized by its bluish-red hue and is utilized in a

variety of applications, including plastics, printing inks, textiles, and coatings.[3][4] Its chemical

formula is C31H23N5O6 and it has a molecular weight of 561.54 g/mol .[1][5] The validation of

Pigment Red 31 as a reference material necessitates a thorough evaluation of its

physicochemical properties to establish its identity, purity, and performance consistency.

Comparative Analysis
The validation of a candidate reference material is best achieved through direct comparison

with established standards. Due to the absence of a certified reference material (CRM) for

Pigment Red 31, this guide proposes a comparative analysis against well-characterized, high-
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performance pigments with a history of reliable performance in similar applications: Pigment

Red 170 and Pigment Red 254.[6][7][8]

Table 1: Comparative Physicochemical Properties of Red Pigments

Property Pigment Red 31
Pigment Red 170
(Comparative)

Pigment Red 254
(Comparative)

Colour Index Name Pigment Red 31 Pigment Red 170 Pigment Red 254

C.I. Number 12360 12475 56110

CAS Number 6448-96-0 2786-76-7 84632-65-5

Chemical Class Monoazo Naphthol AS
Diketopyrrolo-pyrrole

(DPP)

Molecular Formula C31H23N5O6 C26H22N4O4 C18H10Cl2N2O2

Heat Stability ~180-280°C[3][5] ~220°C[9] ~300°C[10]

Lightfastness (1-8

scale)
6-7[2][5] 8[9] 8[11]

Oil Absorption (

g/100g )
~45[12][13] ~35-45[9] ~35-45[10]

Experimental Protocols for Validation
To validate Pigment Red 31 as a reference material, a series of standardized tests should be

performed. The following protocols are based on internationally recognized standards and

common analytical practices for pigments.

Colorimetric Analysis
Objective: To quantitatively define the color characteristics of Pigment Red 31 using the

CIELAB color space (L, a, b*).

Methodology (based on ISO 787-1):[3][14][15][16]
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Sample Preparation: A dispersion of Pigment Red 31 is prepared in a standardized binder,

such as linseed oil, at a specified pigment-to-binder ratio.[15]

Instrumentation: A calibrated spectrophotometer or colorimeter is used to measure the

spectral reflectance of the prepared sample.

Data Acquisition: The instrument software calculates the L, a, and b* values under a

standard illuminant (e.g., D65) and observer angle (e.g., 10°).

Acceptance Criteria: The measured L, a, and b* values should fall within a pre-defined

tolerance range, established through the analysis of multiple batches of high-purity Pigment
Red 31.

Table 2: Illustrative Colorimetric Data

Parameter Specification (Example)

L 45.0 ± 2.0

a 55.0 ± 2.5

b* 20.0 ± 2.0

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the purity of Pigment Red 31 and identify any organic impurities.

Methodology:

Sample Preparation: A solution of Pigment Red 31 is prepared in a suitable solvent (e.g., a

mixture of methanol and water) and filtered.

Instrumentation: A high-performance liquid chromatograph equipped with a diode-array

detector (DAD) is used.

Chromatographic Conditions:
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Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV-Vis detection at the wavelength of maximum absorbance for Pigment Red
31.

Data Analysis: The chromatogram is analyzed to determine the area percentage of the main

peak corresponding to Pigment Red 31. Any additional peaks are identified as impurities

and their relative area percentages are calculated.

Thermal Stability Analysis
Objective: To assess the thermal stability of Pigment Red 31.

Methodology (Thermogravimetric Analysis - TGA):[17][18][19]

Instrumentation: A thermogravimetric analyzer.

Procedure: A small, accurately weighed sample of the pigment is heated in a controlled

atmosphere (e.g., nitrogen) at a constant rate (e.g., 10°C/min).

Data Analysis: The TGA curve, which plots weight loss against temperature, is analyzed to

determine the onset temperature of decomposition.

Visualizations
Experimental Workflow for Pigment Validation
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Caption: Workflow for the validation of Pigment Red 31.

Logical Relationship of Validation Parameters
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Caption: Key parameters for Pigment Red 31 validation.

Potential Impurities
As a monoazo pigment, potential impurities in Pigment Red 31 can arise from the synthesis

process. These may include unreacted starting materials, by-products from side reactions, or

isomers. The manufacturing process involves the diazotization of an aromatic amine and its

subsequent coupling with a coupling component.[1] Incomplete reactions or impurities in the

starting materials can lead to the presence of related azo compounds or other organic

contaminants. HPLC analysis is a critical tool for the detection and quantification of such

impurities.

Conclusion
The validation of Pigment Red 31 as a reference material is a critical step in ensuring its

suitability for scientific and pharmaceutical applications. By following a structured approach that

includes comparative analysis against high-performance pigments and the application of

standardized experimental protocols, researchers can establish a comprehensive profile of its

identity, purity, and performance characteristics. This guide provides a foundational framework

for this validation process, emphasizing the importance of robust analytical data and clear,

reproducible methodologies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1584407?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584407?utm_src=pdf-body
https://www.benchchem.com/product/b1584407?utm_src=pdf-body
https://standards.iteh.ai/catalog/standards/cen/fd8d00d8-1de3-43ea-aebd-8e0a077c0bcc/pren-iso-787-5
https://www.benchchem.com/product/b1584407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Validation of Pigment Red 31 as a Reference Material:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584407#validation-of-pigment-red-31-as-a-
reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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